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Compound of Interest

4-Methoxyphenylmagnesium
Compound Name:
bromide

Cat. No.: B077948

Technical Guide: 4-Methoxyphenylmagnesium
Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylmagnesium bromide, an organomagnesium compound, is a vital Grignard
reagent in organic synthesis. It serves as a powerful nucleophile and a strong base, enabling
the formation of carbon-carbon bonds. This technical guide provides a comprehensive
overview of the physical properties of 4-Methoxyphenylmagnesium bromide, detailed
experimental protocols for their determination, and a visualization of its synthesis pathway. Due
to its reactive nature, this reagent is most commonly supplied and handled as a solution in an
ethereal solvent, typically tetrahydrofuran (THF).

Physical Properties

The physical properties of 4-Methoxyphenylmagnesium bromide are predominantly
documented for its solutions. The neat compound is described as a white crystalline solid,
though it is rarely isolated.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b077948?utm_src=pdf-interest
https://www.benchchem.com/product/b077948?utm_src=pdf-body
https://www.benchchem.com/product/b077948?utm_src=pdf-body
https://www.benchchem.com/product/b077948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Molecular Formula C7H7BrMgO

Molecular Weight 211.34 g/mol
Commercially available and

Appearance White crystalline solid (neat) typically used as a yellow to
brown solution in THF.

As a Grignard reagent, it is
typically generated and used in
] ] ] situ or sold as a solution. The

Melting Point Not available o _
solid is highly reactive and
difficult to isolate for melting
point determination.

This is the boiling point of the
o THF solvent. Decomposition of
N ) 65-67 °C (of 0.5M solution in )

Boiling Point TH) the Grignard reagent may
occur at elevated
temperatures.

The density is dependent on
_ 0.955 g/mL at 25 °C (of 0.5M _
Density S the concentration of the
solution in THF) )
solution.

Solubility

Characteristic of Grignard
) reagents, which are strong
Water Reacts violently

bases and readily protonated

by water.

Ethereal Solvents

Good solubility

Soluble in solvents like diethyl
ether and tetrahydrofuran
(THF), which stabilize the
Grignard reagent through
coordination.
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Experimental Protocols

The determination of the physical properties of air- and moisture-sensitive compounds like 4-
Methoxyphenylmagnesium bromide requires specialized techniques to prevent
decomposition. All manipulations should be carried out under an inert atmosphere (e.g., argon
or nitrogen) using either a Schlenk line or a glovebox.

Determination of Melting Point (for the solid compound)

Objective: To determine the melting point of solid 4-Methoxyphenylmagnesium bromide.

Methodology: This procedure must be performed in a glovebox under an inert atmosphere.

Sample Preparation: A small sample of solid 4-Methoxyphenylmagnesium bromide is
finely ground inside the glovebox.

o Capillary Loading: The powdered sample is packed into a standard melting point capillary
tube.

» Sealing the Capillary: The open end of the capillary tube is sealed using the heating element
of the melting point apparatus or a small flame (if safely permissible within the glovebox) to
prevent contamination from the atmosphere.

e Melting Point Apparatus: The sealed capillary is placed in a standard melting point apparatus
located inside the glovebox.

» Measurement: The temperature is increased gradually, and the range from the first
appearance of liquid to the complete melting of the solid is recorded as the melting point.

Determination of Solubility

Objective: To qualitatively or quantitatively determine the solubility of 4-
Methoxyphenylmagnesium bromide in a specific organic solvent.

Methodology: This protocol is designed for an inert atmosphere using Schlenk techniques.

o Apparatus Setup: A Schlenk flask containing a magnetic stir bar is flame-dried under vacuum
and backfilled with inert gas.
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» Solvent Addition: A known volume of the desired anhydrous organic solvent is added to the
Schlenk flask via a cannula or a gas-tight syringe.

e Solute Addition: A pre-weighed amount of solid 4-Methoxyphenylmagnesium bromide
(handled in a glovebox) or a known volume of its standardized solution is added to the
solvent under a positive flow of inert gas.

o Equilibration: The mixture is stirred at a constant temperature until equilibrium is reached
(i.e., no more solid dissolves).

o Observation (Qualitative): Visual inspection determines if the compound is soluble, partially
soluble, or insoluble at that concentration.

e Analysis (Quantitative): For a saturated solution, a filtered aliquot is carefully removed using
a cannula filter. The concentration of the Grignard reagent in the aliquot is then determined
by titration (e.g., with a standard solution of a secondary alcohol in the presence of an
indicator like 1,10-phenanthroline).

Synthesis of 4-Methoxyphenylmagnesium Bromide

The synthesis of 4-Methoxyphenylmagnesium bromide is a classic Grignard reaction. It
involves the reaction of an aryl halide, 4-bromoanisole, with magnesium metal in an anhydrous
ethereal solvent.
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Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

« To cite this document: BenchChem. [What are the physical properties of 4-
Methoxyphenylmagnesium bromide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077948#what-are-the-physical-properties-of-4-
methoxyphenylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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